Cas no 2694727-84-7 (Norleucine, 5,5-difluoro-, methyl ester, hydrochloride (1:1))
Norleucine, 5,5-difluoro-, methyl ester, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Norleucine, 5,5-difluoro-, methyl ester, hydrochloride (1:1)
- Methyl 2-amino-5,5-difluorohexanoate hydrochloride
-
- Inchi: 1S/C7H13F2NO2.ClH/c1-7(8,9)4-3-5(10)6(11)12-2;/h5H,3-4,10H2,1-2H3;1H
- InChI Key: ZMPQQPDWRANEEA-UHFFFAOYSA-N
- SMILES: C(N)(C(=O)OC)CCC(F)(F)C.Cl
Norleucine, 5,5-difluoro-, methyl ester, hydrochloride (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28338141-0.05g |
methyl 2-amino-5,5-difluorohexanoate hydrochloride |
2694727-84-7 | 95.0% | 0.05g |
$490.0 | 2025-03-19 | |
| Enamine | EN300-28338141-0.1g |
methyl 2-amino-5,5-difluorohexanoate hydrochloride |
2694727-84-7 | 95.0% | 0.1g |
$639.0 | 2025-03-19 | |
| Enamine | EN300-28338141-0.25g |
methyl 2-amino-5,5-difluorohexanoate hydrochloride |
2694727-84-7 | 95.0% | 0.25g |
$913.0 | 2025-03-19 | |
| Enamine | EN300-28338141-0.5g |
methyl 2-amino-5,5-difluorohexanoate hydrochloride |
2694727-84-7 | 95.0% | 0.5g |
$1437.0 | 2025-03-19 | |
| Enamine | EN300-28338141-1.0g |
methyl 2-amino-5,5-difluorohexanoate hydrochloride |
2694727-84-7 | 95.0% | 1.0g |
$1844.0 | 2025-03-19 | |
| Enamine | EN300-28338141-2.5g |
methyl 2-amino-5,5-difluorohexanoate hydrochloride |
2694727-84-7 | 95.0% | 2.5g |
$3611.0 | 2025-03-19 | |
| Enamine | EN300-28338141-5.0g |
methyl 2-amino-5,5-difluorohexanoate hydrochloride |
2694727-84-7 | 95.0% | 5.0g |
$5345.0 | 2025-03-19 | |
| Enamine | EN300-28338141-10.0g |
methyl 2-amino-5,5-difluorohexanoate hydrochloride |
2694727-84-7 | 95.0% | 10.0g |
$7927.0 | 2025-03-19 | |
| 1PlusChem | 1P0280FN-50mg |
methyl 2-amino-5,5-difluorohexanoate hydrochloride |
2694727-84-7 | 95% | 50mg |
$668.00 | 2024-05-08 | |
| 1PlusChem | 1P0280FN-100mg |
methyl 2-amino-5,5-difluorohexanoate hydrochloride |
2694727-84-7 | 95% | 100mg |
$852.00 | 2024-05-08 |
Norleucine, 5,5-difluoro-, methyl ester, hydrochloride (1:1) Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on Norleucine, 5,5-difluoro-, methyl ester, hydrochloride (1:1)
Comprehensive Overview of Norleucine, 5,5-difluoro-, methyl ester, hydrochloride (1:1) (CAS No. 2694727-84-7)
In the realm of specialized amino acid derivatives, Norleucine, 5,5-difluoro-, methyl ester, hydrochloride (1:1) (CAS No. 2694727-84-7) stands out as a compound of significant interest to researchers and pharmaceutical developers. This fluorinated norleucine analog is gaining attention due to its unique structural modifications, which include the incorporation of difluoro groups and a methyl ester moiety. These features enhance its potential applications in drug discovery, peptide synthesis, and metabolic studies. The compound's hydrochloride salt form further improves its solubility and stability, making it a versatile tool in biochemical research.
The growing demand for modified amino acids in biotechnology and medicinal chemistry has propelled the popularity of Norleucine, 5,5-difluoro-, methyl ester, hydrochloride (1:1). Researchers are particularly intrigued by its potential role in designing enzyme inhibitors and protease-resistant peptides, which are critical in developing therapies for diseases like cancer and neurodegenerative disorders. The difluoro substitution at the 5,5-position is a key feature that mimics the steric and electronic properties of natural amino acids while offering enhanced metabolic stability—a hot topic in precision medicine and targeted drug delivery.
From a synthetic perspective, the methyl ester group in this compound facilitates easier peptide coupling reactions, a common challenge in solid-phase peptide synthesis (SPPS). This aligns with the current trend of optimizing green chemistry protocols, as it reduces the need for harsh reagents. Additionally, the compound's hydrochloride salt form ensures better handling and storage, addressing practical concerns in high-throughput screening environments. These attributes make it a valuable candidate for structure-activity relationship (SAR) studies and fragment-based drug design.
The rise of AI-driven drug discovery has further spotlighted compounds like Norleucine, 5,5-difluoro-, methyl ester, hydrochloride (1:1). Computational models often prioritize fluorinated building blocks due to their ability to modulate bioavailability and binding affinity. This compound's CAS No. 2694727-84-7 is frequently cited in cheminformatics databases, reflecting its relevance in virtual screening campaigns. As the pharmaceutical industry shifts toward personalized therapeutics, such tailored amino acid derivatives are expected to play a pivotal role in next-generation biologics development.
Beyond drug discovery, this compound is also explored in agricultural chemistry for designing peptide-based pesticides with improved environmental profiles. Its metabolically stable nature makes it a candidate for sustainable agrochemicals, a sector increasingly focused on reducing ecological footprints. Furthermore, its applications in bioconjugation and probe design are being investigated for diagnostic imaging and chemical biology tools, aligning with the surge in theranostic research.
In summary, Norleucine, 5,5-difluoro-, methyl ester, hydrochloride (1:1) (CAS No. 2694727-84-7) exemplifies the convergence of chemical innovation and biomedical demand. Its multifaceted applications—from peptide therapeutics to agricultural solutions—highlight its importance in modern science. As research continues to uncover its potential, this compound is poised to remain a cornerstone in the evolving landscape of functionalized amino acids.
2694727-84-7 (Norleucine, 5,5-difluoro-, methyl ester, hydrochloride (1:1)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)